Cas no 478042-88-5 (1-(4-Chlorobenzyl)-6-(4-chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 1-(4-Chlorobenzyl)-6-(4-chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 478042-88-5
• MF: C₂₀H₁₄Cl₂N₂OS
• MW: 401.308961391449
• CID: 5026580
• Update Time: 2025-11-02

1-(4-Chlorobenzyl)-6-(4-chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzyl)-6-(4-chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• 6-(4-chlorophenyl)-1-[(4-chlorophenyl)methyl]-4-(methylsulfanyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• Oprea1_543995
• 1-(4-chlorobenzyl)-6-(4-chlorophenyl)-4-(methylthio)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 1-(4-Chlorobenzyl)-6-(4-chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• Inchi： 1S/C20H14Cl2N2OS/c1-26-19-10-18(14-4-8-16(22)9-5-14)24(20(25)17(19)11-23)12-13-2-6-15(21)7-3-13/h2-10H,12H2,1H3
• InChI Key： PRHVROALAANMDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C(C#N)=C(C=C1C1C=CC(=CC=1)Cl)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 650
• XLogP3: 4.9
• Topological Polar Surface Area: 69.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1-(4-Chlorobenzyl)-6-(4-chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

Comprehensive Overview of 1-(4-Chlorobenzyl)-6-(4-chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 478042-88-5)

1-(4-Chlorobenzyl)-6-(4-chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 478042-88-5) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the class of pyridinecarbonitrile derivatives, which are known for their diverse biological activities. The presence of chlorobenzyl and chlorophenyl groups, along with a methylsulfanyl moiety, contributes to its distinct chemical properties and potential applications.

In recent years, the demand for heterocyclic compounds like 1-(4-Chlorobenzyl)-6-(4-chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has surged due to their role in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which helps in designing novel therapeutics. The compound's pyridine core and nitrile functional group make it a promising candidate for modulating enzyme activity or serving as a building block in synthetic chemistry.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex molecules like this. Environmental concerns and regulatory pressures have driven the need for green chemistry approaches, such as catalytic reactions or solvent-free conditions, to produce 1-(4-Chlorobenzyl)-6-(4-chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile with minimal waste. This aligns with the broader industry focus on eco-friendly manufacturing and circular economy principles.

Another area of interest is the compound's potential in crop protection. Agrochemical researchers are investigating its efficacy as a pesticide intermediate or herbicide precursor, given the structural similarities to known bioactive molecules. The chlorinated aromatic rings and sulfur-containing group may contribute to its interaction with biological targets, making it a subject of ongoing studies in integrated pest management (IPM) strategies.

From a commercial perspective, CAS No. 478042-88-5 is often searched in conjunction with terms like high-purity suppliers, custom synthesis, and bulk availability. Companies specializing in fine chemicals and contract research organizations (CROs) frequently list this compound in their portfolios, catering to the needs of pharmaceutical and agrochemical developers. Quality control parameters, such as HPLC purity and spectroscopic characterization, are critical for ensuring its suitability in high-value applications.

In summary, 1-(4-Chlorobenzyl)-6-(4-chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile represents a versatile chemical entity with broad relevance in modern research. Its structural features and potential applications make it a compound of enduring interest, particularly in the context of drug development, sustainable chemistry, and agricultural innovation. As scientific advancements continue, this molecule is likely to remain a focal point for interdisciplinary studies and industrial applications.